2-cyclopropyl-N-(4-pyrimidinylmethyl)-1,3-benzoxazole-6-carboxamide

• IUPAC Name: 2-cyclopropyl-N-(pyrimidin-4-ylmethyl)-1,3-benzoxazole-6-carboxamide
• InChI: InChI=1S/C16H14N4O2/c21-15(18-8-12-5-6-17-9-19-12)11-3-4-13-14(7-11)22-16(20-13)10-1-2-10/h3-7,9-10H,1-2,8H2,(H,18,21)
• InChI Key: YBRDVZKWZWJILR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC3=C(O2)C=C(C=C3)C(=O)NCC4=NC=NC=C4
• Molecular Formula: C16H14N4O2
• Molecular Weight: 294.31 g/mol

Description

2-cyclopropyl-N-(4-pyrimidinylmethyl)-1,3-benzoxazole-6-carboxamide is a novel compound that has attracted attention from the scientific community due to its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 2-cyclopropyl-N-(4-pyrimidinylmethyl)-1,3-benzoxazole-6-carboxamide is not fully understood. However, it is believed to act by binding to specific targets in the body, such as enzymes or receptors, and modulating their activity. This leads to the inhibition of certain cellular processes that are involved in the development and progression of diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-cyclopropyl-N-(4-pyrimidinylmethyl)-1,3-benzoxazole-6-carboxamide have been studied extensively in vitro and in vivo. It has been shown to exhibit potent anti-inflammatory, anti-cancer, and neuroprotective effects. Additionally, it has been shown to modulate various signaling pathways that are involved in cellular processes such as proliferation, apoptosis, and differentiation.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-cyclopropyl-N-(4-pyrimidinylmethyl)-1,3-benzoxazole-6-carboxamide is its potent inhibitory activity against specific targets. This makes it a valuable tool for studying the role of these targets in various diseases. However, one of the limitations of this compound is its low solubility, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 2-cyclopropyl-N-(4-pyrimidinylmethyl)-1,3-benzoxazole-6-carboxamide. One area of research is the development of more efficient synthesis methods that can produce larger quantities of the compound. Another area of research is the identification of additional targets that this compound can bind to and modulate. Finally, the potential therapeutic applications of this compound in various diseases should be further explored through preclinical and clinical studies.
Conclusion:
In conclusion, 2-cyclopropyl-N-(4-pyrimidinylmethyl)-1,3-benzoxazole-6-carboxamide is a novel compound that has shown promising potential as a therapeutic agent. Its potent inhibitory activity against specific targets makes it a valuable tool for studying the role of these targets in various diseases. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Scientific Research Applications

2-cyclopropyl-N-(4-pyrimidinylmethyl)-1,3-benzoxazole-6-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent inhibitory activity against certain enzymes and proteins that are implicated in various diseases such as cancer, inflammation, and neurological disorders. As a result, this compound has been investigated as a potential drug candidate for the treatment of these diseases.